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An In-depth Technical Guide to Praseodymium (I11) Bromide Hydrate

Introduction to Praseodymium (lll) Bromide Hydrate

Praseodymium, a rare earth element of the lanthanide series, is notable for its unique
spectroscopic, magnetic, and chemical properties. Among its various compounds,
Praseodymium (l1I) Bromide Hydrate (PrBrs-xH20) emerges as a significant material with
growing importance in materials science and chemical synthesis. This guide serves as a
technical overview for researchers, chemists, and professionals, detailing the compound's
fundamental properties, synthesis, applications, and handling protocols.

As a hydrated salt, its properties are intrinsically linked to the presence of water molecules
within its crystal lattice, which influences its solubility, stability, and reactivity. The anhydrous
form, Praseodymium (Ill) Bromide, is a green crystalline solid that is highly hygroscopic, readily
absorbing atmospheric moisture to form the hydrate.[1][2] This inherent moisture sensitivity is a
critical consideration for its storage and handling.[1][3] The compound primarily serves as a
precursor for advanced materials, leveraging the unique electronic configuration of the Pr3+ ion.

Compound Identification and Core Properties
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Accurate identification is paramount for regulatory compliance and experimental reproducibility.
Praseodymium (l1I) Bromide Hydrate is distinguished from its anhydrous counterpart by a
separate CAS number.

Identifier Value Source

Praseodymium (I1l) Bromide

Chemical Name Internal
Hydrate
Praseodymium tribromide
Synonyms [1]14]
hydrate
CAS Number 225505-12-4 [1][41[5]116]
Anhydrous CAS No. 13536-53-3 [718]
Molecular Formula PrBrs-xH20 [1114]
IUPAC Name tribromopraseodymium;hydrate  [1][9]
PubChem CID 16217298 [1][9]
EC Number 236-893-0 (anhydrous) [10]

Physicochemical Data and Characterization

The utility of PrBrs-xH20 is defined by its distinct physicochemical characteristics. The data
presented below is crucial for designing experiments and predicting its behavior in various
systems.

Key Physicochemical Properties
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Property

Value

Notes and Causality

Appearance

Green solid / powder

[1][4][8] The color is
characteristic of the Pr3+ ion's

electronic transitions.

Molecular Weight

380.62 g/mol (anhydrous

basis)

[1][8] The hydrate's weight is
variable depending on the
degree of hydration ('x').
PubChem lists 398.64 g/mol
for the monohydrate.[9]

Melting Point

691°C (1276°F)

[1][2][10] This value
corresponds to the anhydrous
form and represents the
temperature at which the
hydrate would have fully

decomposed.

Boiling Point

1547°C

[1][2] This is the boiling point of

the anhydrous material.

Solubility

Highly soluble in water and

polar solvents

[8][10] The polar nature of
water and other solvents
effectively solvates the Pr3*
and Br~ ions, facilitating

dissolution.

Sensitivity

Moisture sensitive

[1][3] The anhydrous form is
hygroscopic and readily
absorbs water to form the
hydrate, necessitating

controlled storage conditions.

Crystal Structure

Adopts the UCIs structure
(anhydrous)

[11] The Pr3*ion is 9-
coordinate, exhibiting a
tricapped trigonal prismatic
geometry. This high
coordination number is typical

for larger lanthanide ions.
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Analytical Characterization

To ensure the quality and identity of Praseodymium (lll) Bromide Hydrate, a suite of analytical
techniques is employed:

Elemental Analysis: Confirms the purity and stoichiometric ratio of Pr to Br.[1]

» Thermogravimetric Analysis (TGA): Essential for determining the degree of hydration (the
value of X' in PrBrs-xH20) by measuring the mass loss upon heating.

o X-Ray Diffraction (XRD): Used to confirm the crystal structure and phase purity of the
material.

« Infrared (IR) Spectroscopy: Can identify the presence of water molecules through
characteristic O-H stretching and bending vibrations.

Synthesis and Purification Workflow

While PrBrs-xH20 is commercially available, understanding its synthesis provides insight into
its chemistry and potential impurities. The following is a representative laboratory-scale
protocol based on established inorganic chemical principles.

Representative Synthesis Protocol

This protocol describes the synthesis of Praseodymium (Ill) Bromide Hydrate from
Praseodymium (1) Oxide, a common and stable starting material.

Objective: To synthesize crystalline Praseodymium (lll) Bromide Hydrate.
Materials:

e Praseodymium (I11,1V) Oxide (PreO11) or Praseodymium (lII) Oxide (Pr203)
e Hydrobromic Acid (HBr, 48% aqueous solution)

o Deionized Water

o Beaker, magnetic stirrer, heating mantle, pH paper, crystallizing dish.
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Methodology:

» Stoichiometric Calculation: Calculate the required amount of HBr to fully react with the
chosen praseodymium oxide starting material. A slight excess of acid is recommended to
ensure complete conversion and prevent the precipitation of basic salts.

e Reaction: In a well-ventilated fume hood, suspend the praseodymium oxide powder in a
minimal amount of deionized water in a beaker. Slowly add the calculated volume of 48%
HBr solution to the suspension while stirring continuously.

o Causality: The acid reacts with the oxide in a neutralization reaction to form the soluble
praseodymium bromide salt and water. The reaction can be exothermic, so slow addition
is crucial for control.

e Heating and Dissolution: Gently heat the mixture (60-80°C) with continuous stirring until the
praseodymium oxide has completely dissolved, resulting in a clear, green solution.

e pH Adjustment & Filtration: Check the pH of the solution to ensure it is acidic. If any
undissolved particulates remain, filter the warm solution to remove them.

o Crystallization: Transfer the clear solution to a crystallizing dish. Allow the solvent to
evaporate slowly at room temperature or under gentle heating.

o Causality: Slow evaporation is critical for the formation of well-defined, high-purity crystals.
Rapid evaporation can lead to the formation of amorphous powder or the trapping of
impurities.

« |solation: Once a suitable volume of crystals has formed, isolate them from the mother liquor
by decantation or filtration.

e Drying: Dry the crystals under vacuum at a low temperature to remove surface moisture
without driving off the waters of hydration. The final product is the green, crystalline
Praseodymium (1) Bromide Hydrate.

Synthesis Workflow Diagram

The following diagram illustrates the key stages of the synthesis process.

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15088958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Start: Praseodymium Oxide Add Hydrobromic Acid (HBr)

Reaction & Dissolution
(Heating & Stirring)

l

Hot Filtration
(If necessary)

:

Slow Evaporation &
Crystallization

l

Crystal Isolation
(Decantation/Filtration)

:

Vacuum Drying

Final Product:
PrBr3-xH20
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Caption: Workflow for the synthesis of PrBrs-xHz20.

Key Applications in Research and Industry

The utility of PrBrs-xH20 stems from the electronic properties of the Pr3+* ion, making it a
valuable precursor in several high-technology fields.
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e Luminescent Materials and Phosphors: Praseodymium compounds are integral to the
synthesis of phosphors.[5][8] The Pr3* ion exhibits sharp emission peaks, which are useful in
creating materials for high-quality displays, specialty lighting, and security inks. PrBrs-xHz20
can serve as a soluble source of praseodymium for doping into various host lattices.[8]

e Specialty Glass and Ceramics: Praseodymium is used to impart a distinct, clean yellow-
green color to glasses and enamels.[5][12] It is famously used in didymium glass for welder's
goggles, where it absorbs the yellow sodium flare. PrBrs-xH20 can be used in the
manufacturing of these specialized optical materials.[8]

e Catalysis: In organic chemistry, lanthanide salts are known to function as Lewis acid
catalysts. Praseodymium (1) bromide can catalyze various organic reactions, offering
benefits in terms of efficiency and selectivity due to the unique coordination chemistry of the
Pr3* ion.[8]

e Advanced Magnetic and Electronic Materials: Praseodymium is a key component in some
high-strength permanent magnets, where it can be used to partially substitute neodymium in
NdFeB magnets.[5] PrBrs-xH20 serves as a starting material for the creation of other
praseodymium-containing materials essential for electronics, data storage, and electric
motors.[8]

Safety, Handling, and Storage

Proper handling and storage of Praseodymium (I1l) Bromide Hydrate are essential to ensure
personnel safety and maintain the integrity of the compound.

Hazard Identification

The compound is classified as an irritant.

Hazard Statement Code Pictogram
Causes skin irritation H315 [1114]
Causes serious eye irritation H319 [1][4][13]
May cause respiratory irritation ~ H335 [13][14]
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Recommended Handling Procedures

e Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical
fume hood to avoid inhalation of dust.[13][14]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant
gloves, a lab coat, and chemical safety goggles or a face shield.[4][13]

o Hygiene: Avoid breathing dust.[4][14] Wash hands and any exposed skin thoroughly after
handling.[4][13] Do not eat, drink, or smoke in the work area.[3]

o Spill Management: In case of a spill, avoid generating dust.[3] Carefully sweep or scoop the
material into a designated, labeled waste container for disposal.[3]

Storage and Stability

» Conditions: Store in a cool, dry, and well-ventilated place.[3][13][14]

o Container: Keep containers tightly closed to prevent moisture absorption.[3][13][14] Given its
moisture sensitivity, long-term storage under an inert atmosphere, such as argon, is
recommended to prevent degradation.[3]

e Incompatibilities: Keep away from strong oxidizing agents, acids, and moisture.[3]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of lukewarm water for at least 15 minutes,
including under the eyelids.[3][13] If irritation persists, seek medical attention.[3][13]

o Skin Contact: Remove contaminated clothing. Brush off excess material and wash the
affected area with soap and water.[3] Seek medical attention if irritation develops or persists.

[3]

¢ Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical
attention.[3][13]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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